Cas no 799782-13-1 (3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole
• CAS No: 799782-13-1
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5419402
• Update Time: 2025-05-24

3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-2-methylsulfonyl-3-phenyl-3,4-dihydropyrazole
• 1H-Pyrazole, 3-(2-furanyl)-4,5-dihydro-1-(methylsulfonyl)-5-phenyl-
• 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C14H14N2O3S/c1-20(17,18)16-13(11-6-3-2-4-7-11)10-12(15-16)14-8-5-9-19-14/h2-9,13H,10H2,1H3
• InChI Key： VMKAARREXFTFTD-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C(C2=CC=CC=C2)CC(C2=CC=CO2)=N1

Additional information on 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole

Professional Introduction to 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 799782-13-1)

3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 799782-13-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole incorporates several key functional groups that contribute to its pharmacological profile. The presence of a furan ring at the 2-position of the pyrazole core enhances its interaction with biological targets, while the methanesulfonyl group at the 1-position introduces a polar moiety that can influence solubility and binding affinity. Additionally, the phenyl group at the 5-position adds another layer of structural complexity, which can modulate electronic properties and biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole has emerged as a promising candidate in this context, thanks to its unique structural features and demonstrated biological activity.

One of the most compelling aspects of 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole is its potential as a scaffold for drug discovery. The combination of the furan ring, methanesulfonyl group, and phenyl group creates a versatile structure that can be modified to target specific biological pathways. This flexibility has made it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

The pharmacological activity of 3-(furan-2-yl)-1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazole has been explored in several preclinical studies. These studies have shown that the compound exhibits notable inhibitory effects on various enzymes and receptors involved in inflammatory and cancerous processes. For instance, research indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its interaction with other targets such as kinases and transcription factors suggests potential applications in oncology.

The synthesis of 3-(furan-2-yl)-1-methanesulfonyl-5-phényl4 5 dihydro 1H pyrazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a furan derivative followed by functionalization with a methanesulfonyl group. Subsequent steps involve introducing the phenyl group and completing the pyrazole core formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

The development of novel synthetic methodologies for pyrazole derivatives like 3-(furan -2 - yl) - 1 - methanesulfonyl - 5 - phenyl - 4 , 5 - dihydro - 1 H - pyrazole is an ongoing area of research. Innovations in synthetic chemistry not only improve the accessibility of these compounds but also open up new possibilities for structural diversification and lead optimization. Such advancements are crucial for accelerating the discovery and development of new drugs.

The pharmacokinetic properties of 3-(furan -2 - yl) - 1 - methanesulfonyl - 5 - phenyl - 4 , 5 - dihydro - 1 H - pyrazole are also subjects of interest in drug development. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a candidate for clinical translation. Understanding these parameters is essential for predicting how the compound will behave in vivo and for designing effective dosing regimens.

The potential therapeutic applications of 3-(furan -2 - yl) - 1 - methanesulfonyl - 5 - phenyl - 4 , 5 dihydro - 1 H pyrazole extend beyond inflammation and cancer. Preliminary data suggest that it may also have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to modulate immune responses could make it valuable in immunotherapy approaches.

The regulatory landscape for novel pharmaceutical compounds like 3-(furan -2 yl) -- methanesulfonyl -- phenyl -- dihydro -- pyrazole is complex but well-defined strong>. To advance from preclinical studies to clinical trials requires rigorous evaluation by regulatory agencies such as the FDA or EMA. These agencies assess safety data through animal studies followed by human trials to ensure that new drugs are both effective and safe before they can be approved for widespread use.

In conclusion,< strong >3-(furan--2-- yl)--methanesulfony--phen--pyra--dihyd--pyra> strong>> (CAS No .79978< sub > ) is an intriguing compound with significant potential in pharmaceutical research . Its unique structure , demonstrated biological activity , and synthetic accessibility make it an attractive scaffold for drug discovery . As research continues , further insights into its pharmacological properties will likely uncover new therapeutic applications , contributing to advancements in medicine . The ongoing development efforts underscore the importance of innovative approaches in synthesizing and evaluating novel heterocyclic compounds like this one . p >